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Compound of Interest

Compound Name: 5-(Trimethylsilylethynyl)indane

Cat. No.: B1394917 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Trimethylsilylethynyl)indane was

publicly available at the time of this writing. The following information is synthesized from data

on structurally similar compounds, such as other alkynylsilanes and trimethylsilyl-containing

molecules. All personnel should handle this compound with caution and adhere to rigorous

laboratory safety standards. The quantitative data presented is estimated and should be

treated as illustrative.

Section 1: Hazard Identification and Quantitative
Data
5-(Trimethylsilylethynyl)indane is anticipated to be a moisture-sensitive compound that may

cause skin, eye, and respiratory irritation. Based on analogous compounds, the primary

hazards are expected to be:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The table below summarizes the estimated quantitative safety and physical data.
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Parameter Estimated Value Notes and References

GHS Hazard Statements H315, H319, H335

Based on data for 1-Methyl-5-

(2-(trimethylsilyl)ethynyl)-1H-

imidazole and other

trimethylsilyl compounds.[1][2]

Signal Word Warning

Consistent with the GHS

hazard statements for similar

compounds.[1]

Acute Toxicity (Oral)
No data available. Assumed to

be harmful if swallowed.

General precaution for

investigational chemical

compounds.

Boiling Point Data not available.

Expected to be a liquid or low-

melting solid at room

temperature.

Flash Point
Data not available. Assumed to

be flammable.

Many organosilane

compounds are flammable.[3]

[4]

Moisture Sensitivity High

The trimethylsilyl group is

susceptible to hydrolysis.

Assumed to be moisture-

sensitive.[3]

Air Sensitivity Possible

Some organosilanes can be

air-sensitive. Handling under

an inert atmosphere is

recommended as a precaution.

[3]

Section 2: Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is crucial when handling 5-
(Trimethylsilylethynyl)indane. The following PPE is mandatory:
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Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and vapors.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect gloves

for any signs of degradation or puncture before use.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Full-Body Protection: For larger quantities or procedures with a higher risk of splashing,

chemical-resistant coveralls are recommended.[5]

Respiratory Protection: All handling of the compound should be performed in a certified

chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[3][5]

Section 3: Operational Plan and Experimental
Protocols
Due to its moisture-sensitive nature, 5-(Trimethylsilylethynyl)indane must be handled under

an inert atmosphere.

3.1 General Handling and Storage:

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from sources of ignition and moisture.[3][6] The container should be stored under

an inert atmosphere (e.g., argon or nitrogen).

Inert Atmosphere Techniques: All manipulations of the compound should be carried out in a

glovebox or using Schlenk line techniques to exclude air and moisture.[3]

Equipment: Glassware should be oven-dried and cooled under a stream of inert gas before

use. Use non-sparking tools.[5][7]

Static Discharge: Take precautionary measures against static discharge, as the compound is

assumed to be flammable.[7]
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3.2 Step-by-Step Handling Protocol (Small Scale):

Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.

Prepare and dry all necessary glassware and equipment.

Inert Atmosphere: Purge the reaction vessel and any transfer cannulas with a dry, inert gas

(argon or nitrogen).

Dispensing: If the compound is a liquid, use a dry, gas-tight syringe to withdraw the desired

amount from the storage vessel. If it is a solid, perform the transfer inside a glovebox.

Reaction: Add the compound to the reaction vessel under a positive pressure of inert gas.

Post-Reaction: Quench any unreacted material cautiously with a suitable reagent (e.g.,

isopropanol) before workup.

Decontamination: All equipment that has come into contact with the compound should be

decontaminated. Rinse with a suitable solvent (e.g., acetone) in the fume hood.

Section 4: Disposal Plan
Waste containing 5-(Trimethylsilylethynyl)indane and its byproducts must be handled as

hazardous waste.

Liquid Waste:

Collect all liquid waste, including reaction residues and solvent rinses, in a designated,

labeled, and sealed hazardous waste container.

The waste container should be stored in a secondary containment bin in a well-ventilated

area.

Solid Waste:

Contaminated solid waste, such as gloves, paper towels, and silica gel, should be

collected in a separate, clearly labeled hazardous waste container.

Disposal Method:
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All waste must be disposed of through your institution's environmental health and safety

office.

Incineration in a facility equipped with afterburners and scrubbers is a common disposal

method for organosilicon compounds.[4] Landfill disposal should only be considered for

fully cured, non-reactive material and in accordance with local regulations.[4]

Section 5: Experimental Workflow Diagram
The following diagram illustrates the key steps and safety precautions for handling 5-
(Trimethylsilylethynyl)indane.
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Caption: Workflow for handling 5-(Trimethylsilylethynyl)indane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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